2-[4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-1-ium-5-ylidene)methyl]-2-methoxyphenoxy]acetate

• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 2-[4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-2-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C22H18N4O4/c1-11-14(6-13-4-5-17(18(7-13)29-3)30-10-19(27)28)20-12(2)16(9-24)22(25)26-21(20)15(11)8-23/h4-7H,10H2,1-3H3,(H2,25,26)(H,27,28)/b14-6-
• InChI Key: NNEISHOSUXHQKQ-NSIKDUERSA-N
• Isomeric SMILES: CC\1=C(C2=C(/C1=C\C3=CC(=C(C=C3)OCC(=O)[O-])OC)C(=C(C(=[NH+]2)N)C#N)C)C#N
• SMILES: CC1=C(C2=C(C1=CC3=CC(=C(C=C3)OCC(=O)O)OC)C(=C(C(=N2)N)C#N)C)C#N
• Canonical SMILES: CC1=C(C2=C(C1=CC3=CC(=C(C=C3)OCC(=O)[O-])OC)C(=C(C(=[NH+]2)N)C#N)C)C#N

Description

2-[4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-1-ium-5-ylidene)methyl]-2-methoxyphenoxy]acetate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as ADMET, which stands for Absorption, Distribution, Metabolism, Excretion, and Toxicity. ADMET is a crucial aspect of drug development, and this compound has been found to have promising properties in this regard.

Mechanism of Action

The mechanism of action of ADMET is not fully understood, but it is believed to involve the inhibition of certain enzymes. This inhibition leads to the modulation of various biochemical pathways, which can have therapeutic effects.
Biochemical and Physiological Effects
ADMET has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. ADMET has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

ADMET has several advantages for lab experiments. It is a stable compound that can be easily synthesized, making it readily available for research. However, one limitation of ADMET is that it has not been extensively studied in vivo, and its effects in living organisms are not fully understood.

Future Directions

There are several future directions for research on ADMET. One area of interest is the development of ADMET-based drug delivery systems. Another area of interest is the study of ADMET's effects on various enzymes and biochemical pathways. Additionally, further research is needed to fully understand ADMET's effects in vivo and its potential applications in disease treatment.
In conclusion, ADMET is a synthetic compound that has gained significant attention in scientific research. Its potential applications in drug development and its biochemical and physiological effects make it an exciting area of study. Further research is needed to fully understand ADMET's mechanism of action and its potential applications in disease treatment.

Synthesis Methods

The synthesis of ADMET involves several steps, starting with the preparation of 2-methoxyphenol. This is followed by the preparation of 4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-1-ium-5-ylidene)methyl]phenol, which is then reacted with chloroacetic acid to yield ADMET. The synthesis of ADMET is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

ADMET has been extensively studied for its potential applications in drug development. It has been found to have excellent solubility and permeability properties, making it an ideal candidate for drug delivery systems. ADMET has also been studied for its ability to inhibit certain enzymes, making it a potential treatment for various diseases.